Cas no 2229254-27-5 (tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate
• CAS No: 2229254-27-5
• MF: C₁₄H₁₉ClF₂N₂O₂
• MW: 320.762669801712
• CID: 6013358
• PubChem ID: 165830331
• Update Time: 2025-10-30

tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate
• 2229254-27-5
• tert-butyl N-[1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-yl]carbamate
• EN300-1890216

• Inchi： 1S/C14H19ClF2N2O2/c1-14(2,3)21-13(20)19-9(7-18)4-8-5-11(16)12(17)6-10(8)15/h5-6,9H,4,7,18H2,1-3H3,(H,19,20)
• InChI Key： NAGRQERLANCSSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CC(CN)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 320.1103119g/mol
• Monoisotopic Mass: 320.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate (CAS No. 2229254-27-5)

The compound tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate (CAS No. 2229254-27-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 2-chloro-4,5-difluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in drug discovery programs.

One of the key features of tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate is its role as a building block for more complex molecules. The presence of both amino and carbamate functional groups allows for further derivatization, enabling the creation of targeted compounds with specific biological activities. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where researchers seek to optimize molecular properties for enhanced efficacy and reduced side effects.

In the context of green chemistry and sustainable synthesis, CAS No. 2229254-27-5 has garnered attention for its potential to reduce waste and improve reaction efficiency. The tert-butyl group, in particular, is often used as a protecting group in multi-step syntheses, which can minimize unwanted side reactions. This is especially relevant given the growing demand for environmentally friendly chemical processes in both academia and industry.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The 2-chloro-4,5-difluorophenyl moiety is structurally similar to motifs found in several neuroactive compounds, suggesting possible utility in the design of neurological therapeutics. This is particularly timely, as the global focus on mental health and neurodegenerative diseases continues to grow, driving demand for novel chemical entities.

From a technical perspective, the synthesis and handling of tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate require careful consideration of its physicochemical properties. The compound's solubility, stability, and reactivity are critical factors in its successful application. Recent advancements in analytical techniques, such as HPLC and LC-MS, have facilitated the characterization and quality control of this and similar compounds, ensuring reproducibility in research settings.

The commercial availability of CAS No. 2229254-27-5 has also made it accessible to a broader range of researchers. Suppliers often provide detailed technical data sheets and certificates of analysis, which are essential for compliance with good laboratory practices (GLP). This transparency supports the compound's use in preclinical studies and early-stage drug development, where reliable materials are paramount.

Looking ahead, the future of tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate appears promising. Its structural features align with several emerging trends in medicinal chemistry, including the development of small-molecule inhibitors and targeted therapies. As the scientific community continues to explore its potential, this compound is likely to play a role in addressing unmet medical needs and advancing biochemical research.

In summary, tert-butyl N-1-amino-3-(2-chloro-4,5-difluorophenyl)propan-2-ylcarbamate (CAS No. 2229254-27-5) represents a valuable tool for researchers in multiple disciplines. Its combination of functional groups and structural motifs offers diverse opportunities for innovation, particularly in the realms of drug discovery and agrochemical development. By staying informed about its properties and applications, scientists can leverage this compound to drive progress in their respective fields.